Cas no 126622-41-1 (Olean-12-en-28-oicacid, 3-[(6-O-acetyl-b-D-glucopyranosyl)oxy]-23-hydroxy-, (3b,4a)- (9CI))

• Product Name: Olean-12-en-28-oicacid, 3-[(6-O-acetyl-b-D-glucopyranosyl)oxy]-23-hydroxy-, (3b,4a)- (9CI)
• CAS No: 126622-41-1
• MF: C₃₈H₆₀O₁₀
• MW: 676.877013206482
• CID: 192616
• PubChem ID: 180437
• Update Time: 2025-04-19

Olean-12-en-28-oicacid, 3-[(6-O-acetyl-b-D-glucopyranosyl)oxy]-23-hydroxy-, (3b,4a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Olean-12-en-28-oicacid, 3-[(6-O-acetyl-b-D-glucopyranosyl)oxy]-23-hydroxy-, (3b,4a)- (9CI)
• (4aS,6aR,6aS,6bR,10S,12aR,14bR)-10-[(2R,3R,4S,5S,6R)-6-(acetyloxymethyl)-3,4,5-trihydroxyoxan-2-yl]oxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropi
• 126622-41-1
• Olean-12-en-28-oic acid, 3-((6-O-acetyl-beta-D-glucopyranosyl)oxy)-23-hydroxy-, (3beta,4alpha)-
• 3-[(6-O-Acetylhexopyranosyl)oxy]-23-hydroxyolean-12-en-28-oic acid
• DTXSID50925633

• Inchi： 1S/C38H60O10/c1-21(40)46-19-24-28(41)29(42)30(43)31(47-24)48-27-11-12-34(4)25(35(27,5)20-39)10-13-37(7)26(34)9-8-22-23-18-33(2,3)14-16-38(23,32(44)45)17-15-36(22,37)6/h8,23-31,39,41-43H,9-20H2,1-7H3,(H,44,45)/t23-,24-,25?,26-,27+,28-,29+,30-,31+,34+,35?,36-,37-,38+/m1/s1
• InChI Key： VBPRYVPCTXJOKZ-CPHHAKLGSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O1)O)O)O)[C@H]1CC[C@@]2(C)C(CC[C@@]3(C)[C@]4(C)CC[C@@]5(C(=O)O)CCC(C)(C)C[C@@H]5C4=CC[C@@H]32)C1(C)CO

Computed Properties

• Exact Mass: 676.4188
• Monoisotopic Mass: 676.419
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 48
• Rotatable Bond Count: 7
• Complexity: 1310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 163Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 765.4°Cat760mmHg
• Flash Point: 228.4°C
• Refractive Index: 1.583
• PSA: 162.98